Cas no 16588-02-6 (2-Chloro-5-nitrobenzonitrile)

• Product Name: 2-Chloro-5-nitrobenzonitrile
• CAS No: 16588-02-6
• MF: C₇H₃ClN₂O₂
• MW: 182.563920259476
• MDL: MFCD00007292
• CID: 50458
• PubChem ID: 85504
• Update Time: 2025-04-18

2-Chloro-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitrobenzonitrile
• 1-CHLORO-2-CYANO-4-NITROBENZENE
• 2-chlor-5-nitrobenzo
• 2-chlor-5-nitrobenzonitril
• 2-Chloro-1-cyano-5-nitrobenzene
• 2-chloro-3-cyano-5-nitrobenzene
• 2-Chloro-5-nitrobenzenenitrile
• 2-chloro-5-nitro-benzonitril
• 2-chloro-5-nitro-benzonitrile
• 2-cyano-4-nitrochlorobenzene
• 3-cyano-4-chloronitrobenzene
• 4-Chloro-3-cyano-1-nitrobenzene
• 4-chloro-3-cyanonitrobenzene
• 5-Nitro-2-chlorobenzonitrile
• BENZONITRILE,2-CHLORO-5-NITRO
• Cyclohexylboronic Acid
• 6-Chloro-3-nitrobenzonitrile
• NSC 28973
• 2-chlor-5-nitrobenzonitrile
• BENZONITRILE, 2-CHLORO-5-NITRO-
• 2-Chlor-5-nitrobenzonitril [German]
• ZGILLTVEEBNDOB-UHFFFAOYSA-N
• 2-chloro-5-nitrobenzenecarbonitrile
• NSC28973
• PubChem4740
• 2-chloro-5-nitrobenzonitril
• KSC494I3F
• BDBM50101952
• Z57900337
• AC-22491
• 11588-02-6
• NSC-28973
• AB00870
• AS-10878
• AC-26124
• SY010527
• 16588-02-6
• 2-Chloro-5-nitrobenzonitrile, 99%
• FT-0611832
• EN300-18365
• DTXSID70937137
• C2026
• EINECS 240-643-6
• AM20061036
• A21148
• SCHEMBL892830
• CS-W017083
• AE-641/00572016
• AKOS000120915
• NS00066787
• CHEMBL52706
• MFCD00007292
• W-107931
• DB-020864
• DTXCID101365715
• STK396662

• MDL： MFCD00007292
• Inchi： 1S/C7H3ClN2O2/c8-7-2-1-6(10(11)12)3-5(7)4-9/h1-3H
• InChI Key： ZGILLTVEEBNDOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)[N+](=O)[O-]
• BRN： 1818642

Computed Properties

• Exact Mass: 181.98800
• Monoisotopic Mass: 181.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.6133 (rough estimate)
• Melting Point: 105.0 to 109.0 deg-C
• Boiling Point: 122°C/0.6mmHg(lit.)
• Flash Point: 135.4℃
• Refractive Index: 1.5557 (estimate)
• PSA: 69.61000
• LogP: 2.64308
• Solubility: Not determined

2-Chloro-5-nitrobenzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：DI3040000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes